Cas no 640-73-3 (Pregn-5-ene-11,20-dione,3-hydroxy-, (3b)-)

• Product Name: Pregn-5-ene-11,20-dione,3-hydroxy-, (3b)-
• CAS No: 640-73-3
• MF: C₂₁H₃₀O₃
• MW: 330.461106777191
• CID: 526737
• PubChem ID: 253129
• Update Time: 2025-04-19

Pregn-5-ene-11,20-dione,3-hydroxy-, (3b)- Chemical and Physical Properties

Names and Identifiers

• Pregn-5-ene-11,20-dione,3-hydroxy-, (3b)-
• 11-Oxo-10,11,13,14-tetrahydro-12-azaprostaglandin-A(1)-methylester
• 2-Pyrrolidineheptanoic acid, 1-(3-hydroxyoctyl)-3,5-dioxo-, methyl ester
• CTK2B3226

• Inchi： 1S/C21H30O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h4,14-17,19,23H,5-11H2,1-3H3/t14-,15-,16+,17-,19+,20-,21+/m0/s1
• InChI Key： UIGQYEDQWMJFEZ-ZVIOFETBSA-N
• SMILES： O=C1C[C@]2(C)[C@@H](C(C)=O)CC[C@H]2[C@@H]2CC=C3C[C@H](CC[C@]3(C)[C@H]21)O

Computed Properties

• Exact Mass: 330.2196
• Monoisotopic Mass: 330.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• LogP: 3.69430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives